Cas no 1807060-32-7 (2-Cyano-3-difluoromethyl-5-ethylbenzenesulfonyl chloride)

• Product Name: 2-Cyano-3-difluoromethyl-5-ethylbenzenesulfonyl chloride
• CAS No: 1807060-32-7
• MF: C₁₀H₈ClF₂NO₂S
• MW: 279.69082736969
• CID: 5011218
• Update Time: 2025-10-31

2-Cyano-3-difluoromethyl-5-ethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-difluoromethyl-5-ethylbenzenesulfonyl chloride

• Inchi： 1S/C10H8ClF2NO2S/c1-2-6-3-7(10(12)13)8(5-14)9(4-6)17(11,15)16/h3-4,10H,2H2,1H3
• InChI Key： AUMRIKANJFSRHX-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C#N)C(C(F)F)=CC(=C1)CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 412
• XLogP3: 3.1
• Topological Polar Surface Area: 66.3

Additional information on 2-Cyano-3-difluoromethyl-5-ethylbenzenesulfonyl chloride

Research Brief on 2-Cyano-3-difluoromethyl-5-ethylbenzenesulfonyl chloride (CAS: 1807060-32-7)

2-Cyano-3-difluoromethyl-5-ethylbenzenesulfonyl chloride (CAS: 1807060-32-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is particularly notable for its potential applications in the synthesis of bioactive molecules, including enzyme inhibitors and other therapeutic agents. Recent studies have highlighted its utility in the development of novel sulfonamide-based drugs, which are widely used in treating various diseases such as bacterial infections, cancer, and metabolic disorders.

The compound's unique structural features, including the cyano and difluoromethyl groups, contribute to its reactivity and selectivity in chemical reactions. These functional groups make it a valuable intermediate in organic synthesis, enabling the construction of complex molecular architectures. Recent research has focused on optimizing the synthetic routes for 2-Cyano-3-difluoromethyl-5-ethylbenzenesulfonyl chloride to improve yield and purity, which are critical for its application in drug discovery and development.

One of the key areas of investigation involves the use of this compound in the design of sulfonamide-based enzyme inhibitors. Sulfonamides are known for their ability to bind to the active sites of enzymes, thereby modulating their activity. Researchers have explored the potential of 2-Cyano-3-difluoromethyl-5-ethylbenzenesulfonyl chloride in targeting specific enzymes involved in disease pathways, such as carbonic anhydrases and proteases. Preliminary results suggest that derivatives of this compound exhibit promising inhibitory activity, warranting further exploration.

In addition to its role in enzyme inhibition, 2-Cyano-3-difluoromethyl-5-ethylbenzenesulfonyl chloride has been investigated for its potential in medicinal chemistry. Recent studies have demonstrated its utility in the synthesis of sulfonylurea derivatives, which are commonly used as antidiabetic agents. The compound's ability to introduce sulfonyl and cyano groups into target molecules makes it a versatile building block for the development of new therapeutic candidates.

Another notable application of this compound is in the field of agrochemicals. Researchers have explored its use in the synthesis of novel herbicides and fungicides, leveraging its reactivity to create compounds with enhanced efficacy and environmental safety. The difluoromethyl group, in particular, has been shown to improve the biological activity and stability of these agrochemicals, making them more effective in pest and disease control.

Despite its promising applications, challenges remain in the large-scale production and handling of 2-Cyano-3-difluoromethyl-5-ethylbenzenesulfonyl chloride. Issues such as stability under various conditions and the need for specialized storage and handling procedures have been identified. Ongoing research aims to address these challenges by developing more robust synthetic methods and improving the compound's stability profile.

In conclusion, 2-Cyano-3-difluoromethyl-5-ethylbenzenesulfonyl chloride (CAS: 1807060-32-7) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a versatile intermediate for the synthesis of bioactive molecules, with potential applications in drug discovery, agrochemicals, and beyond. Continued research into its properties and applications is expected to yield further insights and innovations in these fields.